2-Bromo-2-methyl-1-(4-methylpiperazin-1-yl)propan-1-one

Specification

• CAS No.: 1225950-57-1
• Molecular Formula: C9H17BrN2O
• Molecular Weight: 249.15 g/mol
• IUPAC Name: 2-bromo-2-methyl-1-(4-methylpiperazin-1-yl)propan-1-one
• Standard InChI: InChI=1S/C9H17BrN2O/c1-9(2,10)8(13)12-6-4-11(3)5-7-12/h4-7H2,1-3H3
• Standard InChI Key: AACCZJLHKXGEHN-UHFFFAOYSA-N
• SMILES: CC(C)(C(=O)N1CCN(CC1)C)Br
• Canonical SMILES: CC(C)(C(=O)N1CCN(CC1)C)Br

Introduction

2-Bromo-2-methyl-1-(4-methylpiperazin-1-yl)propan-1-one is an organic compound with potential applications in chemical synthesis and pharmaceutical research. This compound features a brominated ketone functional group and a methyl-substituted piperazine ring, making it a structurally intriguing candidate for further exploration in medicinal chemistry.

Synthesis

The synthesis of 2-Bromo-2-methyl-1-(4-methylpiperazin-1-yl)propan-1-one involves the reaction of a brominated alkyl ketone with a methyl-substituted piperazine derivative. Common reagents include isobutyryl bromide and N-methylpiperazine under controlled conditions to ensure high yield and purity.

General Reaction Scheme:

$\text{R-Br + Piperazine Derivative} \rightarrow \text{2-Bromo-2-methyl-piperazinyl-ketone}$

Applications

4.1 Pharmaceutical Research
The piperazine ring is a common pharmacophore in drug design, often contributing to enhanced solubility and receptor binding affinity. This compound could serve as an intermediate for synthesizing drugs targeting central nervous system disorders or other therapeutic areas.

4.2 Chemical Synthesis
The bromine atom provides a reactive site for further functionalization, enabling the creation of diverse derivatives for material science or medicinal chemistry.

Safety and Handling

Due to the presence of a brominated ketone group, this compound should be handled with care:

• Hazards: May cause irritation to skin, eyes, and respiratory tract.

• Storage: Store in a cool, dry place away from light and moisture.

• Protective Measures: Use gloves, goggles, and appropriate laboratory attire during handling.